3-(2-fluorophenyl)-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}urea

• IUPAC Name: 1-(2-fluorophenyl)-3-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]urea
• InChI: InChI=1S/C19H20FN3O2/c20-16-5-1-2-6-17(16)22-19(25)21-15-9-7-14(8-10-15)13-18(24)23-11-3-4-12-23/h1-2,5-10H,3-4,11-13H2,(H2,21,22,25)
• InChI Key: OZJYMTOCJBCZNB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2=CC=C(C=C2)NC(=O)NC3=CC=CC=C3F
• Molecular Formula: C19H20FN3O2
• Molecular Weight: 341.4 g/mol

Description

The compound “3-(2-fluorophenyl)-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}urea” is a complex organic molecule. It contains a fluorophenyl group, a pyrrolidinyl group, and a phenyl group, all connected by a urea linkage. Urea derivatives are known to have various biological activities. Pyrrolidinyl group is a common motif in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidinyl ring, a urea linkage, and phenyl rings. One of the phenyl rings is substituted with a fluorine atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence these properties include the presence of the fluorine atom, the pyrrolidinyl ring, and the urea linkage.

Scientific Research Applications

Protein Arginine Methyltransferase 3 (PRMT3) Inhibition

3-(2-fluorophenyl)-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}urea: has been investigated as a potent and selective inhibitor of PRMT3, an enzyme responsible for catalyzing the asymmetric dimethylation of arginine residues in various proteins. . .

Potential Therapeutic Target for Cancer

TrkA/B/C, which drives tumorogenesis and metastatic potential in both neurogenic and non-neurogenic human cancers, is a versatile therapeutic target. .

Chemical Synthesis and Material Science

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